Cas no 478149-32-5 (THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER)

• Product Name: THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
• CAS No: 478149-32-5
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 3537536
• PubChem ID: 69362025
• Update Time: 2025-04-22

THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
• 478149-32-5
• SCHEMBL5227086
• DB-221232
• Methyl-3-bromothieno[2,3-c]pyridine-5-carboxylate
• methyl 3-bromothieno[2,3-c]pyridine-5-carboxylate
• EN300-8847012
• HXPFPHOMAVLKKD-UHFFFAOYSA-N
• methyl3-bromothieno[2,3-c]pyridine-5-carboxylate

• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)7-2-5-6(10)4-14-8(5)3-11-7/h2-4H,1H3
• InChI Key： HXPFPHOMAVLKKD-UHFFFAOYSA-N
• SMILES： C1=NC(C(OC)=O)=CC2C(Br)=CSC1=2

Computed Properties

• Exact Mass: 270.93026Da
• Monoisotopic Mass: 270.93026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines